Copper sulfate

• IUPAC Name: copper;sulfate
• InChI: InChI=1S/Cu.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
• InChI Key: ARUVKPQLZAKDPS-UHFFFAOYSA-L
• Canonical SMILES: [O-]S(=O)(=O)[O-].[Cu+2]
• Molecular Formula: CuSO4, CuO4S
• DSSTOX Substance ID: DTXSID6034479
• Molecular Weight: 159.61 g/mol
• Physical Description: Cupric sulfate appears as a white or off-white solid. Melting point 200 °C with decomposition. Non-combustible., Dry Powder; Dry Powder, Pellets or Large Crystals; Dry Powder, Water or Solvent Wet Solid; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals, Grayish-white to greenish-white solid; Hygroscopic; Soluble in water; [Merck Index] White odorless crystalline solid; Soluble in water (316 g/L at 20 deg C); [MSDSonline], WHITE HYGROSCOPIC CRYSTALS.
• Boiling Point: 650 °C (decomp to cupric oxide)
• Solubility: Very soluble in hot water, soluble cold water, Soluble in methanol (1.1 g/100 ml), but insoluble in ethanol; it readily dissolves in aqueous ammonia and excess alkali metal cyanides, with the formation of complexes, In water, 243 g/l @ 0 °C., 75.4 g/100 cc water @ 100 °C, 1.04 g/100 cc methanol @ 18 °C, Solubility in water, g/100ml at 20 °C: 20.3
• Density: 2.29 at 59 °F (USCG, 1999) - Denser than water; will sink, 3.6, 3.6 g/cm³
• Mechanism of Action: This drug is an essential trace element for the functioning of many metalloenzymes including ceruloplasmin, ferroxidase II, lysyl oxidase, monoamine oxidase, Zn-copper superoxide dismutase, tyrosinase, dopamine-β-hydroxylase, and cytochrome-c-oxidase. It is involved in erythropoiesis & leukopoiesis, bone mineralization, elastin and collagen cross-linking, oxidative phosphorylation, catecholamine metabolism, melanin formation & antioxidant protection of cells. Cupric sulfate may also have a role in iron turnover, ascorbic acid metabolism, phospholipid metabolism, myelin formation, glucose homeostasis, and cellular immune defense. After the metal passes through the basolateral membrane it is transported to the liver, attached to serum albumin. The liver is the critical organ for the homeostasis of copper. The copper is then prepared for excretion through the bile or incorporation into various proteins. The transport of copper to the peripheral tissues is accomplished through the plasma attached to serum albumin, ceruloplasmin or low-molecular-weight complexes. In the dermis, copper promotes dermal fibroblasts proliferation, upregulates collagen (types I, II, and V) and elastin fiber components (elastin, fibrillins) production by fibroblasts, through the induction of TGF-β, promotes heat shock protein-47, important for collagen fibril formation, serves as a cofactor of LOX enzyme required for extracellular matrix protein cross-linking, stabilizes the skin ECM once formed, as increased crosslinking of collagen and elastin matrices occurs in a copper dose dependant manner, serves as a cofactor of superoxide dismutase, an antioxidant enzyme in the skin, essential for protection against free radicals, inhibits cellular oxidative effects such as membrane damage and lipid peroxidation, acts as a cofactor of tyrosinase, a melanin biosynthesis essential enzyme responsible for skin and hair pigmentation. In reference to its role as a biocide, copper is an essential nutrient for many organisms. It acts as a cofactor in respiration, and therefore copper is required for aerobic metabolism. Accumulation of copper ions or intracellular release of free copper ions from proteins lead to cell damage. Copper catalyzes reactions that result in the production of hydroxyl radicals through the Fenton and Haber-Weiss reactions. The highly reactive oxygen intermediates lead to lipid peroxidation and oxidation of proteins. Free copper ions oxidize sulfhydryl groups, such as cysteine, in proteins or the cellular redox buffer glutathione. In particular, copper ions inactivate proteins by damaging Fe-S clusters in cytoplasmic hydratases., A significant drop in metabolic reserves was noted in cupric sulfate treated snails. Free amino acid levels dropped and the lactate level increased. The effects of copper treatment on rates of metabolite oxidation and ammonia production in the presence of exogenously added alpha-ketoglutarate were evaluated. A 92% drop in alpha-ketoglutarate dehydrogenase, a 33% drop in alanine aminotransferase, and a 78% rise in glucose 6-phosphatase were recorded. Molluscicidal activity of copper was due to a metabolic block in the tricarboxylic acid cycle at the alpha-ketoglutarate level., ACUTE IV INFUSION OF 300 MG COPPER SULFATE IN CONSCIOUS SHEEP CAUSED AN INCREASE FROM 10.3 TO 22.5 TORR IN MEAN PULMONARY ARTERY PRESSURE & PULMONARY ARTERY WEDGE PRESSURE FROM 3.5 TO 7.6 TORR, WHEREAS SYSTEMIC ARTERIAL PRESSURE INCREASED FROM 95 TO 102 TORR. CARDIAC OUTPUT DECREASED FROM 4.7 TO 3.3 L/MIN. PULMONARY VASCULAR RESISTANCE & SYSTEMIC VASCULAR RESISTANCE INCREASED TO 320 & 160% OF BASE LINE, RESPECTIVELY. THIS PULMONARY HYPERTENSION WAS PRODUCED BY STIMULATION OF THE ALPHA-ADRENERGIC NERVOUS SYSTEM.
• Color/Form: Grayish-white to greenish-white rhombic crystals or amorphous powder /SRP: somewhat wet/, White when dehydrated, Gray to white and has rhombic crystals
• CAS RN: 7758-98-7, 10124-44-4, 18939-61-2
• Melting Point: 590 °C decomp

Description

Copper Sulfate Description

This compound, an inorganic compound with the formula CuSO4, is widely used in various industries. It serves as an algaecide and fungicide in aquaculture and agriculture, and its release into freshwater environments can impact aquatic fauna, particularly fish . This compound is also involved in the synthesis of novel materials, such as the this compound/heterocyclic diamine family, which includes compounds with potential applications in material science .

Synthesis Analysis

The synthesis of this compound-related compounds can be achieved through hydrothermal methods. For instance, the reaction of CuSO4·5H2O with organic diamines under controlled conditions yields this compound/organodiamine phases with interesting structural properties . Additionally, solvothermal conditions have been used to create copper-rich open-framework sulfides with perovskite structures, demonstrating the versatility of copper in forming various types of compounds .

Molecular Structure Analysis

This compound can form complex structures when combined with organic molecules. For example, the hydrothermal synthesis of this compound with organodiamines results in one-, two-, and three-dimensional phases with unique molecular arrangements . The molecular structure of this compound itself is pivotal in its interactions with other compounds and its ability to affect biological systems .

Chemical Reactions Analysis

This compound participates in various chemical reactions, including the formation of scorodite (FeAsO4·2H2O) under hydrothermal conditions. The presence of copper can influence the precipitation of scorodite, leading to the formation of a hydrated copper-containing ferric arsenate sulfate intermediate . Additionally, this compound can undergo decomposition, which has been studied using techniques like XPS and SEM, revealing the formation of oxy-sulfate species .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are influenced by its interactions with other elements and compounds. For instance, the electrochemical investigation of the copper-sulfur system has provided insights into the phase equilibria and the standard free energies of formation for various copper-sulfur phases . The decomposition characteristics of this compound have been analyzed, showing differences in behavior under vacuum compared to atmospheric pressure . Furthermore, the catalytic role of this compound in mercury oxidation has been explored, indicating that anhydrous CuSO4 is more effective in adsorbing HCl, which is a precondition for mercury oxidation .

Relevant Case Studies

Several case studies have demonstrated the impact of this compound on biological systems and materials. In Nile tilapia, exposure to this compound resulted in structural and functional changes in cardiomyocytes, affecting the fish's cardiac performance . In carp, this compound exposure led to increased enzyme activities and gill histopathology, with recovery observed after removal from the this compound environment . The durability of concrete containing copper slag when exposed to sulfate attack has also been studied, showing that copper slag can enhance concrete's resistance to such chemical attacks .

Scientific Research Applications

Aquaculture and Fish Health

Copper sulfate is commonly used in aquaculture as a disinfectant to treat various diseases in fish. However, its usage must be carefully managed due to its toxicity, which can cause oxidative stress and inflammation in fish. Studies have explored methods to mitigate the adverse effects of this compound, such as dietary eucalyptol administration in common carp. This treatment has shown to significantly increase antioxidant enzyme activity and decrease oxidative stress markers, suggesting its potential to protect fish against the harmful effects of this compound exposure (Fazelan et al., 2020). Additionally, the toxic effects of this compound on hematological parameters of fish like rainbow trout and the neotropical fish Prochilodus scrofa have been documented, indicating the importance of monitoring copper levels in aquaculture environments (Mitrašinović-Brulić & Suljević, 2019); (Carvalho & Fernandes, 2006).

Environmental Applications

This compound's algaecidal properties are utilized to control harmful algal blooms in water bodies. However, the sensitivity to this compound varies among different Microcystis species, which implies that treatment strategies should consider the specific species present in the water body to ensure effective bloom control and minimize environmental impact (Wu et al., 2017). Moreover, studies on channel catfish ponds have shown that although this compound application increases copper concentration in the water temporarily, it declines rapidly, suggesting its limited long-term environmental impact when used correctly (McNevin & Boyd, 2004).

Biomedical Research

This compound's role in biomedical research is diverse. For instance, it has been investigated for its protective effects against spinal cord ischemia-reperfusion injury in rats, showing potential for therapeutic application (Tural et al., 2020). This compound has also been studied for its antibacterial activity against multi-drug resistant pathogens, suggesting its potential as a supplementary antimicrobial agent in healthcare settings (Benhalima et al., 2019).

Toxicological Studies

The toxicological effects of this compound are a subject of ongoing research. Studies have documented its toxic effects on various organs and tissues, including the liver, testes, and ovaries of animals, providing valuable insights into its safety profile and potential risks associated with overexposure (Babaei et al., 2012); (Liu et al., 2016).

Mechanism of Action

Copper sulfate can kill bacteria, algae, roots, plants, snails, and fungi. The toxicity of this compound depends on the copper content. Copper is an essential mineral nutrient for the proper growth and development of plants; it is involved in myriad morphological, physiological, and biochemical processes.

Safety and Hazards

Copper sulfate can cause severe eye irritation. Eating large amounts of this compound can lead to nausea, vomiting, and damage to body tissues, blood cells, the liver, and kidneys. With extreme exposures, shock and death can occur.

Future Directions

Copper sulfate’s environmental impact is important to note, as it can harm beneficial organisms and affect soil fertility. Its role in animal health is also being studied, with high doses leading to copper toxicity. Recent research has also focused on the synthesis of copper-based nanomaterials using plant extracts.

Q & A

Q1: How does copper sulfate exert its toxic effects on algae?

A1: this compound exhibits its algicidal effect primarily by disrupting cellular processes in algae. Studies suggest that copper ions released from this compound can damage cell membranes, inhibit photosynthesis, and interfere with enzyme activity, ultimately leading to cell death. [, , , ]

Q2: Does this compound affect benthic algae differently than planktonic algae?

A2: Research indicates that sediment can influence the toxicity of this compound. [] While this compound effectively controls planktonic algae, its impact on benthic algae can be moderated by sediment adsorption, potentially leading to variations in the effective concentration required for control. []

Q3: How does this compound impact the nutritional value of diatoms?

A3: Research suggests that this compound exposure can alter the biochemical composition of diatoms, specifically their polysaccharide content. [] This alteration can potentially impact their nutritional value as a food source for higher trophic levels in the aquatic food web.

Q4: What is the molecular formula and weight of this compound?

A4: The most common form of this compound is the pentahydrate, with the molecular formula CuSO4·5H2O and a molecular weight of 249.69 g/mol.

Q5: Are there spectroscopic techniques used to characterize this compound?

A5: Yes, this compound can be characterized using various spectroscopic techniques. For instance, FTIR (Fourier-transform infrared spectroscopy) can be utilized to identify the presence of specific functional groups, such as sulfate ions. []

Q6: Can this compound be embedded in materials like paper? What are the applications?

A6: Studies have shown that this compound can be embedded in multipurpose paper using a simple soaking technique. [] These this compound-embedded papers demonstrated promising antimicrobial properties against bacteria like Staphylococcus aureus. []

Q7: Is this compound used as a catalyst? What influences its catalytic activity?

A7: Yes, this compound can be used as a catalyst in various chemical reactions. For instance, it efficiently catalyzes the synthesis of cyclohexyl acetate. [] The presence of water in the reaction mixture has been found to affect the catalytic activity of this compound. []

Q8: Does the form of copper influence its toxicity to organisms?

A8: Yes, the form of copper plays a crucial role in its toxicity. Research highlights that copper in its ionic form (Cu2+) is the most toxic species to organisms, including algae and fish. [, ] Other forms, such as copper bound to organic matter or present in less soluble forms, exhibit lower toxicity.

Q9: What are the concerns regarding the environmental impact of this compound use in agriculture?

A9: The use of this compound in agriculture, particularly its repeated application, can lead to the accumulation of copper in soil and water bodies. [] This accumulation raises concerns about potential negative effects on soil health, plant growth, and aquatic organisms due to copper's toxicity.

Q10: What are some alternatives to this compound in controlling digital dermatitis in dairy cows?

A10: Due to concerns regarding copper accumulation in the environment, researchers are exploring alternatives to this compound footbaths for managing digital dermatitis in dairy cows. One promising alternative is a biodegradable solution containing organic acids, tea tree oil, and wetting agents, which has shown comparable efficacy to this compound in reducing digital dermatitis lesions. []

Q11: What are the potential health risks associated with chronic this compound exposure in humans?

A11: Chronic exposure to this compound can lead to copper accumulation in the liver, potentially resulting in liver damage. [, ] It can also cause kidney problems, anemia, and gastrointestinal issues. [] A case study reported a 66-year-old man experiencing chronic this compound poisoning after prolonged exposure to a blue dust cloud during pest treatment. []

Q12: What analytical techniques are commonly used to determine this compound concentrations?

A12: Various analytical methods are employed to quantify this compound concentrations, depending on the matrix and desired sensitivity. Inductively coupled plasma emission spectrometry (ICP-OES) is a sensitive technique used to determine total dissolved copper concentrations in water samples. [] Spectrophotometry, often employing EDTA as a chromogenic agent, is another widely used method for quantifying this compound in solutions. []

Q13: Are there any effective alternatives to this compound in controlling algal blooms?

A13: Researchers are investigating alternative methods for controlling algal blooms to mitigate the potential environmental risks associated with this compound use. These alternatives include using barley straw, ultrasonic irradiation, and biological control agents like specific bacteria or viruses that target bloom-forming algae. []

Q14: How can copper be recovered from industrial waste streams containing this compound?

A14: Copper can be efficiently recovered from industrial waste streams containing this compound through various techniques. One approach involves precipitating copper as copper hydroxide using lime, followed by filtration and further processing to obtain copper metal. [] Another method utilizes solvent extraction to selectively separate copper from the waste stream.